Cas no 403793-00-0 (1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE)

• Product Name: 1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE
• CAS No: 403793-00-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 925697
• PubChem ID: 22273475
• Update Time: 2025-04-19

1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-ETHYL-2-METHYL-3H-IMIDAZOL-4-YL)-ETHANONE
• 1-(3-ethyl-2-methylimidazol-4-yl)ethanone
• 1-Ethyl-2-methyl-5-acetylimidazole
• 5-acetyl-1-ethyl-2-methylimidazole
• DB-312137
• SCHEMBL6106298
• 1-(1-Ethyl-2-methyl-1H-imidazol-5-yl)ethanone
• 1-(1-Ethyl-2-methyl-1H-imidazol-5-yl)ethan-1-one
• FMHKREROEFVVOL-UHFFFAOYSA-N
• DTXSID90624158
• 403793-00-0
• AKOS006291733

• Inchi： 1S/C8H12N2O/c1-4-10-7(3)9-5-8(10)6(2)11/h5H,4H2,1-3H3
• InChI Key： FMHKREROEFVVOL-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C)N1CC

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.41400